2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C18H14ClN3O3S2/c19-13-4-2-1-3-12(13)17-21-18(27-22-17)26-10-16(23)20-11-5-6-14-15(9-11)25-8-7-24-14/h1-6,9H,7-8,10H2,(H,20,23)
• InChI Key: QFYIIQHEUINLGG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC(=NS3)C4=CC=CC=C4Cl
• Molecular Formula: C18H14ClN3O3S2
• Molecular Weight: 419.9 g/mol
• CAS No.: 864919-33-5

Description

The compound is a complex organic molecule with several functional groups. It contains a thiadiazole ring, which is a type of heterocyclic compound, and a dihydrobenzodioxin ring, which is a type of oxygen-containing heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The thiadiazole and dihydrobenzodioxin rings in the compound could potentially undergo various chemical reactions.

Scientific Research Applications

Organic Synthesis and Structural Analysis

Research has focused on the synthesis of novel derivatives containing thiadiazole and related heterocyclic compounds. For instance, novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using carbodiimide condensation, identified by IR, 1H NMR, elemental analyses, and single-crystal X-ray diffraction for the intermediate compound 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine (Yu et al., 2014). Additionally, the structural characterization of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides highlighted the "V" shaped molecular structure and diverse intermolecular interactions, contributing to the understanding of molecular properties and reactivity (Boechat et al., 2011).

Antimicrobial and Antitumor Activities

Several studies have evaluated the antimicrobial and antitumor potentials of thiadiazole derivatives. A series of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives exhibited considerable anticancer activity against various cancer cell lines, highlighting the significance of heterocyclic compounds in the development of new anticancer agents (Yurttaş et al., 2015). In another study, antimicrobial activity was observed in rhodanine-3-acetic acid derivatives, with some showing significant potency against mycobacteria, including Mycobacterium tuberculosis (Krátký et al., 2017).

Photovoltaic Efficiency and Non-linear Optical Activity

Compounds with thiadiazole cores have been investigated for their potential applications in dye-sensitized solar cells (DSSCs). Spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs revealed good light harvesting efficiency and promising non-linear optical (NLO) activity, which could enhance the efficiency of photovoltaic cells (Mary et al., 2020).

Mechanism of Action

Target of Action

The primary target of GNF-Pf-4872 is the Induced myeloid leukemia cell differentiation protein Mcl-1 (MCL1) . MCL1 is a member of the B-cell lymphoma 2 (BCL-2) family and plays a crucial role in the regulation of apoptosis. It has two isoforms: Isoform 1, which inhibits apoptosis, and Isoform 2, which promotes apoptosis .

Biochemical Pathways

The action of GNF-Pf-4872 primarily affects the apoptosis pathway, given MCL1’s role in this process. By interacting with MCL1, GNF-Pf-4872 can influence the balance of pro-apoptotic and anti-apoptotic signals within the cell, potentially leading to increased cell death in conditions such as cancer where apoptosis is often dysregulated .

Result of Action

The primary result of GNF-Pf-4872’s action is the modulation of apoptosis in cells expressing the MCL1 protein. Depending on the balance of pro-apoptotic and anti-apoptotic signals in these cells, this could lead to increased cell death, which could be therapeutically beneficial in conditions such as cancer .